Polygalic acid
Polygalic acid
Brand Name:
Vulcanchem
CAS No.:
1260-04-4
VCID:
VC0192145
InChI:
InChI=1S/C29H44O6/c1-25(2)12-13-29(24(34)35)11-8-17-16(18(29)14-25)6-7-20-26(17,3)10-9-21-27(20,4)15-19(30)22(31)28(21,5)23(32)33/h18-22,30-31H,6-15H2,1-5H3,(H,32,33)(H,34,35)/t18-,19-,20-,21+,22-,26-,27+,28-,29+/m0/s1
SMILES:
Molecular Formula:
C29H44O6
Molecular Weight:
488.7 g/mol
Polygalic acid
CAS No.: 1260-04-4
Natural Products
VCID: VC0192145
Molecular Formula: C29H44O6
Molecular Weight: 488.7 g/mol
| CAS No. | 1260-04-4 |
|---|---|
| Product Name | Polygalic acid |
| Molecular Formula | C29H44O6 |
| Molecular Weight | 488.7 g/mol |
| IUPAC Name | (2S,3R,4S,4aR,6aR,8aS,12aS,14aR,14bR)-2,3-dihydroxy-4,6a,11,11,14b-pentamethyl-2,3,4a,5,6,7,8,9,10,12,12a,13,14,14a-tetradecahydro-1H-picene-4,8a-dicarboxylic acid |
| Standard InChI | InChI=1S/C29H44O6/c1-25(2)12-13-29(24(34)35)11-8-17-16(18(29)14-25)6-7-20-26(17,3)10-9-21-27(20,4)15-19(30)22(31)28(21,5)23(32)33/h18-22,30-31H,6-15H2,1-5H3,(H,32,33)(H,34,35)/t18-,19-,20-,21+,22-,26-,27+,28-,29+/m0/s1 |
| Standard InChIKey | VZRKWGPIZJDNHC-LUNVCWBOSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@]([C@H]1CCC4=C2CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)(C[C@@H]([C@@H]([C@@]3(C)C(=O)O)O)O)C |
| Canonical SMILES | CC1(CCC2(CCC3=C(C2C1)CCC4C3(CCC5C4(CC(C(C5(C)C(=O)O)O)O)C)C)C(=O)O)C |
| PubChem Compound | 12442765 |
| Last Modified | Nov 11 2021 |
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